Cas no 2227707-41-5 (methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate
• CAS No: 2227707-41-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5766681
• PubChem ID: 165626290
• Update Time: 2025-05-24

methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate
• 2227707-41-5
• EN300-1779188

• Inchi： 1S/C12H14O4/c1-15-11(14)7-10(13)9-4-2-3-8-5-6-16-12(8)9/h2-4,10,13H,5-7H2,1H3/t10-/m1/s1
• InChI Key： ABGFBKOKHMFQBS-SNVBAGLBSA-N
• SMILES： O1CCC2C=CC=C([C@@H](CC(=O)OC)O)C1=2

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate

Introduction to Methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate (CAS No. 2227707-41-5)

Methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate, a compound with the chemical identifier CAS No. 2227707-41-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The detailed structure of this molecule, featuring a 2,3-dihydro-1-benzofuran-7-yl moiety and a chiral center at the 3R position, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The pharmacological significance of Methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate lies in its unique chemical properties and potential interactions with biological targets. The presence of the benzofuran ring system suggests possible roles in modulating enzyme activities and receptor binding. Furthermore, the hydroxypropanoate side chain introduces a polar region that could enhance solubility and bioavailability, critical factors in drug development.

In recent years, there has been growing interest in heterocyclic compounds for their diverse pharmacological effects. Among these, benzofuran derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The specific configuration of Methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate, particularly the stereochemistry at the chiral center, is thought to play a crucial role in determining its biological activity. This has led to extensive research aimed at understanding its mechanisms of action and optimizing its pharmacological profile.

Recent studies have highlighted the importance of chiral molecules in drug development. The enantiomeric purity of Methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate is a critical factor that influences its efficacy and safety. Researchers have employed advanced synthetic techniques to achieve high levels of enantiomeric purity, ensuring that the compound's biological effects are consistent and predictable. These efforts have been complemented by computational modeling studies, which help predict how the molecule interacts with biological targets.

The synthesis of Methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzofuran ring system is achieved through cyclization reactions, while the hydroxypropanoate side chain is typically incorporated via esterification or hydrolysis processes. Advanced synthetic methodologies, such as asymmetric catalysis and biocatalysis, have been employed to enhance yield and selectivity.

The biological evaluation of Methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate has revealed several promising activities. In vitro studies have demonstrated its potential as an inhibitor of various enzymes implicated in inflammatory pathways. Additionally, preliminary in vivo studies suggest that this compound may exhibit anti-cancer properties by interfering with key signaling pathways involved in tumor growth and progression. These findings have prompted further investigation into its therapeutic potential.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate has undergone extensive preclinical studies to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into how the compound behaves within the body and have informed dosing strategies for future clinical trials.

The structural features of Methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate make it an attractive scaffold for drug design. Researchers are exploring modifications to its core structure to enhance its biological activity and reduce potential side effects. By leveraging computational tools and high-throughput screening techniques, scientists aim to identify derivatives with improved pharmacological profiles suitable for clinical development.

The impact of Methyl (3R)-3-(2,3-dihydro-1-benzofuran-7-yl)-3-hydroxypropanoate extends beyond academic research; it holds significant promise for addressing unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like this one offer hope for developing innovative treatments that target underlying causes rather than just symptoms. The ongoing research into this molecule underscores the dynamic nature of pharmaceutical chemistry and the relentless pursuit of new therapeutic solutions.